4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine

• IUPAC Name: 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine
• InChI: InChI=1S/C17H28N4/c1-3-21-9-5-6-14(12-21)11-18-17-19-13(2)10-16(20-17)15-7-4-8-15/h10,14-15H,3-9,11-12H2,1-2H3,(H,18,19,20)
• InChI Key: PNVABEPCGMLLSV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC(C1)CNC2=NC(=CC(=N2)C3CCC3)C
• Molecular Formula: C17H28N4
• Molecular Weight: 288.4 g/mol

Description

4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug development. This compound has been shown to have promising pharmacological properties, making it a subject of extensive research.

Mechanism of Action

The mechanism of action of 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine in lab experiments is its potential for use in cancer therapy. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully studied before it can be used in clinical trials.

Future Directions

There are many future directions for research on 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine. One area of interest is its potential use in combination with other drugs for cancer therapy. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity. Other future directions include its use in treating other diseases and disorders, such as viral infections and autoimmune diseases.

Synthesis Methods

The synthesis of 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine involves a multi-step process that includes the use of various reagents and catalysts. The exact method of synthesis may vary depending on the intended application of the compound.

Scientific Research Applications

The potential applications of 4-cyclobutyl-N-[(1-ethylpiperidin-3-yl)methyl]-6-methylpyrimidin-2-amine in scientific research are vast. This compound has been shown to have significant activity against certain types of cancer cells, making it a potential candidate for cancer therapy. Additionally, it has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.